N-(2-methylphenyl)-2-(4-{[(2-phenylethyl)amino]sulfonyl}phenoxy)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[4-(2-phenylethylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C23H24N2O4S/c1-18-7-5-6-10-22(18)25-23(26)17-29-20-11-13-21(14-12-20)30(27,28)24-16-15-19-8-3-2-4-9-19/h2-14,24H,15-17H2,1H3,(H,25,26)
• InChI Key: HIHLXGDICDBJBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)S(=O)(=O)NCCC3=CC=CC=C3
• Molecular Formula: C23H24N2O4S
• Molecular Weight: 424.5 g/mol

Description

N-(2-methylphenyl)-2-(4-{[(2-phenylethyl)amino]sulfonyl}phenoxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-2-(4-{[(2-phenylethyl)amino]sulfonyl}phenoxy)acetamide involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of matrix metalloproteinases, which are involved in cancer cell invasion and metastasis. It also inhibits the activity of angiotensin-converting enzyme, which is involved in the regulation of blood pressure. Additionally, it has been shown to activate the peroxisome proliferator-activated receptor gamma, which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the expression of inflammatory cytokines and oxidative stress markers. It also improves the function of endothelial cells and reduces the formation of atherosclerotic plaques. Additionally, it has been shown to improve insulin sensitivity and reduce lipid accumulation in adipose tissue.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methylphenyl)-2-(4-{[(2-phenylethyl)amino]sulfonyl}phenoxy)acetamide in lab experiments is its high potency and specificity. It has been shown to have a low toxicity profile and can be easily synthesized in large quantities. However, one limitation is the lack of studies on its long-term effects and potential side effects.

Future Directions

For the research on N-(2-methylphenyl)-2-(4-{[(2-phenylethyl)amino]sulfonyl}phenoxy)acetamide include further studies on its potential applications in cancer research, cardiovascular diseases, and neurological disorders. Additionally, more studies are needed to investigate its long-term effects and potential side effects. Further research is also needed to optimize the synthesis method and improve the potency and specificity of the compound.

Scientific Research Applications

N-(2-methylphenyl)-2-(4-{[(2-phenylethyl)amino]sulfonyl}phenoxy)acetamide has been studied for its potential applications in various fields such as cancer research, cardiovascular diseases, and neurological disorders. In cancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In cardiovascular diseases, it has been studied for its potential to reduce blood pressure and improve endothelial function. In neurological disorders, it has been shown to have neuroprotective effects and improve cognitive function.